Cas no 2222683-65-8 ((R)-(3-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester hydrochloride)

• Product Name: (R)-(3-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester hydrochloride
• CAS No: 2222683-65-8
• MF: C₁₀H₂₁ClN₂O₂
• MW: 236.738941907883
• MDL: MFCD27997985
• CID: 4776979
• Update Time: 2026-02-27

(R)-(3-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-(3-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester hydrochloride
• (S)-tert-Butyl (3-methylpyrrolidin-3-yl)carbamate hydrochloride
• NE64579
• SB35539
• (R)-tert-Butyl (3-methylpyrrolidin-3-yl)carbamate hydrochloride
• tert-butyl N-[(3R)-3-methylpyrrolidin-3-yl]carbamate hydrochloride
• (R)-(3-Methyl-pyrrolidin-3-yl)-carbamic acid t-butyl ester hydrochloride

• MDL： MFCD27997985
• Inchi： 1S/C10H20N2O2.ClH/c1-9(2,3)14-8(13)12-10(4)5-6-11-7-10;/h11H,5-7H2,1-4H3,(H,12,13);1H/t10-;/m1./s1
• InChI Key： WZMVQVILSXAFCT-HNCPQSOCSA-N
• SMILES： Cl.O(C(C)(C)C)C(N[C@@]1(C)CNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Topological Polar Surface Area: 50.4

Additional information on (R)-(3-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester hydrochloride

(R)-(3-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester hydrochloride: A Comprehensive Overview

The compound with CAS No 2222683-65-8, commonly referred to as (R)-(3-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester hydrochloride, is a significant molecule in the field of organic chemistry and pharmaceuticals. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into its structure, synthesis, applications, and recent advancements in research.

Structure and Properties

The molecular structure of (R)-(3-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester hydrochloride is characterized by a pyrrolidine ring substituted with a methyl group at the 3-position. The carbamic acid group is further esterified with a tert-butyl group, and the entire molecule exists as a hydrochloride salt. This structure imparts unique chemical properties, including moderate solubility in organic solvents and a specific melting point range.

Recent studies have highlighted the importance of stereochemistry in this compound, particularly the (R) configuration at the 3-methylpyrrolidine center. Researchers have demonstrated that this stereochemistry significantly influences the molecule's reactivity and biological activity, making it a valuable substrate for asymmetric synthesis.

Synthesis and Characterization

The synthesis of (R)-(3-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding pyrrolidine derivative. Key steps include alkylation, cyclization, and subsequent functionalization to introduce the carbamate group. The use of chiral catalysts has been pivotal in achieving high enantiomeric excess during the synthesis.

Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and stereochemistry of this compound. These studies have provided insights into its conformational flexibility and intermolecular interactions.

Applications in Drug Development

One of the most promising applications of (R)-(3-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester hydrochloride lies in its role as an intermediate in drug discovery programs. Its unique structure makes it an ideal candidate for exploring novel therapeutic agents targeting various disease states.

Recent research has focused on its potential as a building block for constructing complex bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases.

Moreover, its compatibility with various coupling reactions has made it a valuable reagent in peptide synthesis. The tert-butyl ester group facilitates controlled release of the carbamate functionality, enabling precise modulation of reaction pathways.

Material Science Applications

Beyond pharmaceuticals, (R)-(3-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester hydrochloride has found utility in material science applications. Its ability to form stable amide bonds under mild conditions makes it suitable for synthesizing polymeric materials with tailored properties.

Recent advancements have explored its use as a monomer in step-growth polymerizations, leading to materials with enhanced mechanical strength and thermal stability. These polymers have potential applications in high-performance composites and advanced coatings.

Environmental Considerations

In line with growing concerns over environmental sustainability, researchers have investigated the eco-friendly synthesis and disposal of (R)-(3-Methyl-pyrrolidin-3-yl)-carbamic acid tert-butyl ester hydrochloride. Green chemistry approaches such as catalytic hydrogenation and biodegradable solvent systems have been employed to minimize waste generation during production.

Additionally, studies on its biodegradation pathways have provided insights into its environmental fate. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in natural ecosystems.

Conclusion

Conclusion